Cas no 946343-35-7 (N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is a triazine-based compound featuring a morpholine substituent and aromatic amine groups. Its molecular structure combines electron-rich aromatic systems with a heterocyclic core, making it a potential candidate for applications in organic synthesis, materials science, and pharmaceutical research. The presence of morpholine enhances solubility and reactivity, while the substituted phenyl groups contribute to steric and electronic modulation. This compound may serve as an intermediate in the development of agrochemicals, dyes, or bioactive molecules. Its well-defined structure allows for precise functionalization, offering versatility in synthetic pathways. Stability under standard conditions further supports its utility in research and industrial applications.

N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine structure

946343-35-7 structure

Product Name:N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

CAS No:946343-35-7

MF:C₂₃H₂₈N₆O₂

MW:420.507424354553

CID:5901338

PubChem ID:42477748

Update Time:2025-05-20

N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 4-N-(3,4-dimethylphenyl)-2-N-(2-ethoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
- AKOS016380886
- 946343-35-7
- F2490-0339
- N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
- N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
- Inchi： 1S/C23H28N6O2/c1-4-31-20-8-6-5-7-19(20)25-22-26-21(24-18-10-9-16(2)17(3)15-18)27-23(28-22)29-11-13-30-14-12-29/h5-10,15H,4,11-14H2,1-3H3,(H2,24,25,26,27,28)
- InChI Key： YXCGGRUYHPVLJO-UHFFFAOYSA-N
- SMILES： O1C([H])([H])C([H])([H])N(C2N=C(N([H])C3=C([H])C([H])=C([H])C([H])=C3OC([H])([H])C([H])([H])[H])N=C(N([H])C3C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=3[H])N=2)C([H])([H])C1([H])[H]

Computed Properties

Exact Mass: 420.22737416g/mol
Monoisotopic Mass: 420.22737416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 7
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 84.4Å²

N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2490-0339-2μmol	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2490-0339-5μmol	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2490-0339-10μmol	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2490-0339-20μmol	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2490-0339-1mg	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2490-0339-2mg	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2490-0339-3mg	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2490-0339-4mg	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2490-0339-5mg	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2490-0339-10mg	N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine	946343-35-7	90%+	10mg	$79.0	2023-05-16

N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
3. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Additional information on N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Recent Advances in the Study of N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS: 946343-35-7)

The compound N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS: 946343-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its triazine core and substituted aromatic rings, has been investigated for its potential applications in targeted therapy, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are critical in cell proliferation and survival. In vitro studies have demonstrated that this molecule exhibits potent inhibitory activity against certain tyrosine kinases, making it a candidate for the treatment of cancers driven by these kinases. Additionally, its unique structural features contribute to its selectivity, reducing off-target effects and improving safety profiles compared to existing kinase inhibitors.

Further investigations have explored the compound's potential in combination therapies. Synergistic effects have been observed when N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is co-administered with other chemotherapeutic agents, enhancing overall therapeutic outcomes. These findings suggest that this compound could play a pivotal role in the development of next-generation multi-targeted treatment regimens.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, challenges remain in optimizing its formulation to ensure consistent delivery and efficacy in vivo.

In conclusion, the ongoing research on N2-(3,4-dimethylphenyl)-N4-(2-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS: 946343-35-7) highlights its potential as a versatile therapeutic agent. While significant progress has been made in understanding its biological activity and pharmacokinetics, further studies are needed to fully realize its clinical applications. This compound represents a promising avenue for future drug development, particularly in the treatment of kinase-driven diseases.